5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole
Overview
Description
5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole is a chemical compound that belongs to the class of tetrazoles. It has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique properties, including its ability to selectively target specific receptors and its potential to modulate various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole is not fully understood. However, it is believed to modulate the activity of certain receptors in the brain and other tissues. This compound has been shown to selectively target specific receptors, which may explain its ability to modulate various biochemical and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole are still being studied. However, it has been shown to have potential applications in the treatment of various disorders, including neurological and psychiatric disorders. This compound has also been shown to modulate the activity of certain neurotransmitters, which may have implications for the treatment of addiction and other disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole in lab experiments is its ability to selectively target specific receptors. This makes it a valuable tool for drug discovery and development. Additionally, this compound has potential applications in the field of neurochemistry, as it has been shown to modulate the activity of certain neurotransmitters.
One of the limitations of using 5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole in lab experiments is its potential toxicity. This compound is still being studied, and its long-term effects on the body are not fully understood. Additionally, the synthesis of this compound can be challenging, which may limit its use in certain applications.
Future Directions
There are many potential future directions for the study of 5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole. One area of research is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various disorders. Finally, the synthesis of this compound can be optimized to ensure higher yields and purity, which may make it more useful in certain applications.
Scientific Research Applications
5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole has a wide range of potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to selectively target specific receptors, making it a valuable tool for drug discovery and development. Additionally, this compound has potential applications in the field of neurochemistry, as it has been shown to modulate the activity of certain neurotransmitters.
properties
IUPAC Name |
5-(2-fluoro-6-iodophenyl)-2-methyltetrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FIN4/c1-14-12-8(11-13-14)7-5(9)3-2-4-6(7)10/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVEGPIXOSALLIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)C2=C(C=CC=C2I)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FIN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601240895 |
Source
|
| Record name | 5-(2-Fluoro-6-iodophenyl)-2-methyl-2H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-fluoro-6-iodophenyl)-2-methyl-2H-tetrazole | |
CAS RN |
578729-18-7 |
Source
|
| Record name | 5-(2-Fluoro-6-iodophenyl)-2-methyl-2H-tetrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=578729-18-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(2-Fluoro-6-iodophenyl)-2-methyl-2H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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